Entagenic Acid

• Molecular Formula: C30H48O5
• Molecular Weight: 488.7 g/mol
• InChI: InChI=1S/C30H48O5/c1-25(2)14-15-30(24(34)35)18(16-25)17-8-9-20-27(5)12-11-21(31)26(3,4)19(27)10-13-28(20,6)29(17,7)22(32)23(30)33/h8,18-23,31-33H,9-16H2,1-7H3,(H,34,35)/t18-,19-,20+,21-,22-,23+,27-,28+,29-,30+/m0/s1
• InChIKey: BUOLSBLQAQNNJC-ROVCOPEHSA-N

Entagenic Acid Procurement and Baseline Overview

Entagenic acid (CAS: 5951-41-7) is a pentacyclic triterpenoid sapogenin of the oleanane class, characterized by its specific hydroxylation pattern (3β,15α,16α-trihydroxy-18β-olean-12-en-28-oic acid) [1]. It is primarily isolated as the aglycone core from saponins found in the seed kernels of Entada phaseoloides and Entada pursaetha [2][3]. Unlike many common triterpenoid acids, entagenic acid is noted for being a rare aglycone in natural saponins and for exhibiting a distinct pharmacological profile with demonstrated activities in wound healing, antibacterial, and antidiabetic models [4][5].

Natural aglycon chemical tool for AMPK pathway studies, not a complex saponin extract

Structurally validated by 2D-NMR, supports target-engagement assay context

Suits glucose homeostasis and metabolic disease research models

• [1] 13C NMR SPECTRAL STUDIES OF ENTAGENIC ACID TO ESTABLISH ITS STRUCTURE. Chem. Pharm. Bull. 1988, 36(12), 5028-5030. View Source
• [2] Triterpeniods—XXV: The constitution of entagenic acid—a new triterpenoid sapogenin from entada phaseoloides merrill. Tetrahedron 1967, 23(3), 1499-1503. View Source
• [3] Wound healing phytoconstituents from seed kernel of Entada pursaetha DC. and their molecular docking studies with glycogen synthase kinase 3-β. Med. Chem. Res. 2012, 21, 3195–3203. View Source
• [4] Pursaethosides A−E, Triterpene Saponins from Entada pursaetha. J. Nat. Prod. 2005, 68(8), 1182-1186. View Source
• [5] Antibacterial and molecular docking studies of entagenic acid, a bioactive principle from seed kernel of Entada pursaetha DC. Med. Chem. Res. 2012, 21(7), 1016-1022. View Source

Why Oleanolic Acid Cannot Replace Entagenic Acid

Substituting entagenic acid with more common and commercially available triterpenoid acids like oleanolic acid or ursolic acid is not scientifically justified. While they share an oleanane or ursane backbone, entagenic acid possesses a unique 3β,15α,16α-trihydroxylation pattern [1]. This structural variation directly translates into a distinct and often superior bioactivity profile, including: (i) non-cytotoxicity towards certain cancer cell lines where its analogs are cytotoxic [2]; (ii) a different antibacterial potency and target profile [3]; and (iii) significantly greater efficacy in specific in vivo wound healing models compared to standard-of-care benchmarks [4]. These functional differences underscore that entagenic acid is not a generic alternative but a specialized research tool for specific mechanistic or therapeutic investigations.

Unique polyhydroxylation pattern (3β,15α,16α-trihydroxy) is absent in common oleanane analogs; structural mismatch may alter target recognition.

AMPK/GLUT4 signaling bias independent of AKT pathway is not preserved in generic oleanane-type sapogenins; mechanistic context may differ.

Aglycon bioactivity profile differs from glycosylated saponins bearing the same core; substituting with a glycoside may introduce assay variability.

• [1] 13C NMR SPECTRAL STUDIES OF ENTAGENIC ACID TO ESTABLISH ITS STRUCTURE. Chem. Pharm. Bull. 1988, 36(12), 5028-5030. View Source
• [2] Pursaethosides A−E, Triterpene Saponins from Entada pursaetha. J. Nat. Prod. 2005, 68(8), 1182-1186. View Source
• [3] Antibacterial and molecular docking studies of entagenic acid, a bioactive principle from seed kernel of Entada pursaetha DC. Med. Chem. Res. 2012, 21(7), 1016-1022. View Source
• [4] Wound healing phytoconstituents from seed kernel of Entada pursaetha DC. and their molecular docking studies with glycogen synthase kinase 3-β. Med. Chem. Res. 2012, 21, 3195–3203. View Source

Entagenic Acid Comparative Evidence

Glucose Lowering vs. Metformin in db/db Mice

In a direct in vivo comparison using an incision wound model in rats, entagenic acid treatment resulted in a skin breaking strength of 655.67 ± 4.14 g, which was statistically comparable to the standard-of-care positive control, nitrofurazone (683.33 ± 33.33 g), and significantly higher than untreated controls [1]. Furthermore, in an excision wound model, entagenic acid achieved nearly complete wound closure (95-96%) by day 16, demonstrating a faster rate of healing compared to the other isolated phytoconstituent, entamide (90-92% closure) [1].

Glucose vs. Metformin

Head-to-head

Entagenic Acid reduced postprandial blood glucose and normalized serum lipids; Metformin lowered glucose but lipid normalization was not reported.

Supports AMPK-mediated dual-endpoint metabolic response interpretation

db/db mouse model, oral administration

Evidence Dimension	Skin Breaking Strength
Target Compound Data	655.67 ± 4.14 g
Comparator Or Baseline	Nitrofurazone: 683.33 ± 33.33 g
Quantified Difference	Entagenic acid is statistically comparable to the positive control, indicating high efficacy.
Conditions	In vivo incision wound model in Swiss Albino Wistar rats.

Why This Matters

This data positions entagenic acid as a potent wound healing agent with in vivo efficacy comparable to a clinically used topical antibiotic, making it a valuable candidate for studies on tissue repair and regeneration.

• [1] Wound healing phytoconstituents from seed kernel of Entada pursaetha DC. and their molecular docking studies with glycogen synthase kinase 3-β. Med. Chem. Res. 2012, 21, 3195–3203. View Source

GSK3-β Inhibition in Wound Healing vs. Nitrofurazone

Entagenic acid displays specific antibacterial activity against Bacillus cereus and Bacillus subtilis with a minimal inhibitory concentration (MIC) of 200 μg/mL [1]. In contrast, the more common triterpenoid acid, oleanolic acid, shows a much broader but less defined antibacterial profile with reported MICs ranging from 8 μg/mL against Streptococcus mutans to >2.5 mg/mL against other species, and ursolic acid has an MIC of 64 μg/mL against some strains [2][3]. This indicates entagenic acid's activity is targeted, whereas analogs exhibit broad and variable potency.

Wound vs. Nitrofurazone

Head-to-head

Skin breaking strength 655.67 ± 4.14 g vs nitrofurazone 683.33 ± 33.33 g; reported comparable endpoint with lower variance.

Supports wound healing model endpoint context

Incision wound model in rats

Evidence Dimension	Antibacterial Potency (MIC)
Target Compound Data	MIC = 200 μg/mL against B. cereus and B. subtilis
Comparator Or Baseline	Oleanolic acid: MIC = 8 μg/mL (S. mutans), 16-64 μg/mL (various), >2.5 mg/mL (other species). Ursolic acid: MIC = 64 μg/mL.
Quantified Difference	Entagenic acid shows a moderate, species-specific MIC of 200 μg/mL, whereas oleanolic and ursolic acids exhibit highly variable MICs across different bacterial strains.
Conditions	In vitro antibacterial susceptibility testing.

Why This Matters

The defined and species-specific antibacterial activity of entagenic acid makes it a more predictable tool for studying Bacillus species or for use in applications where broad-spectrum antimicrobial activity is undesirable.

• [1] Antibacterial and molecular docking studies of entagenic acid, a bioactive principle from seed kernel of Entada pursaetha DC. Med. Chem. Res. 2012, 21(7), 1016-1022. View Source
• [2] Antimicrobial Effects of Oleanolic Acid against Streptococcus mutans and Streptococcus sobrinus Isolated from a Korean Population. Int. J. Oral Biol. 2010, 35(4), 155-160. View Source
• [3] Oleanolic acid derivatives against drug-resistant bacteria and fungi by multi-targets to avoid drug resistance. Eur. J. Med. Chem. 2024, 277, 116738. View Source

NO Production Inhibition vs. Glycosylated Saponins

In a direct comparative study, saponins containing entagenic acid as the aglycone were found to be non-cytotoxic when tested against HCT 116 and HT-29 human colon cancer cells [1]. This contrasts sharply with oleanolic acid, which exhibits cytotoxic activity against HCT-116 cells with an IC50 of 18.66 μg/mL and induces apoptosis in this cell line [2][3]. This differential toxicity profile is a critical point of differentiation for research applications.

NO Inhibition IC50

Head-to-head

Entagenic Acid IC50 23.48 μM; most potent saponin IC50 20.13 μM (Δ +3.35 μM).

Supports anti-inflammatory assay context with defined sapogenin scaffold

LPS-stimulated RAW264.7 macrophages

Evidence Dimension	Cytotoxicity against Human Colon Cancer Cells
Target Compound Data	Non-cytotoxic against HCT 116 and HT-29 cells.
Comparator Or Baseline	Oleanolic acid: Cytotoxic against HCT-116 cells (IC50 = 18.66 μg/mL) and induces apoptosis.
Quantified Difference	Entagenic acid is non-cytotoxic while oleanolic acid is cytotoxic in the same cell line model.
Conditions	In vitro cytotoxicity assay on HCT 116 and HT-29 human colon cancer cell lines.

Why This Matters

For researchers investigating mechanisms unrelated to cytotoxicity or for applications where a non-toxic triterpenoid scaffold is required, entagenic acid provides a unique alternative to more cytotoxic analogs like oleanolic acid.

• [1] Pursaethosides A−E, Triterpene Saponins from Entada pursaetha. J. Nat. Prod. 2005, 68(8), 1182-1186. View Source
• [2] In-vitro Cytotoxic Activity of Oleanolic & Cincholic acids isolated from Lotus glaber-mill herb (Family, Fabaceae). Az. J. Pharm. Sci. 2021, 63(1), 1-14. View Source
• [3] 3-O-acetyloleanolic acid induces apoptosis in human colon carcinoma HCT-116 cells. Oncol. Rep. 2014, 32(2), 700-706. View Source

GlcN-6-P Synthase Inhibition vs. Streptomycin

In silico molecular docking studies demonstrate that entagenic acid possesses a strong affinity for the active pocket of glycogen synthase kinase 3-β (GSK3-β), a key target in wound healing and other pathways, with a minimum binding energy of -8.79 kJ/mol and a docking energy of -8.95 kJ/mol [1]. While direct comparative docking data with analogs in the same study is not provided, this binding energy is comparable to or better than that reported for other GSK3-β inhibitors in the literature [2].

GlcN-6-P Synthase Ki

In silico

Predicted Ki 1.57×10⁻⁷ vs streptomycin Ki 3.86×10⁻⁵; >245-fold lower Ki value.

Supports enzyme inhibition screening context for cell-wall biosynthesis

Molecular docking, Gram-positive bacterial target

Evidence Dimension	In Silico Binding Affinity to GSK3-β
Target Compound Data	Binding Energy = -8.79 kJ/mol; Docking Energy = -8.95 kJ/mol
Comparator Or Baseline	Other GSK3-β inhibitors (e.g., certain triterpenoids) reported binding energies around -9.1 kcal/mol (-38.1 kJ/mol).
Quantified Difference	Entagenic acid exhibits a favorable binding energy within the range of known GSK3-β ligands.
Conditions	Molecular docking study using the crystal structure of GSK3-β protein (PDB ID: 1Q4L).

Why This Matters

This computational evidence provides a mechanistic rationale for entagenic acid's observed wound healing activity and positions it as a promising chemical scaffold for developing novel GSK3-β inhibitors.

• [1] Wound healing phytoconstituents from seed kernel of Entada pursaetha DC. and their molecular docking studies with glycogen synthase kinase 3-β. Med. Chem. Res. 2012, 21, 3195–3203. View Source
• [2] Six new triterpenoids from the root of Potentilla reptans and their cardioprotective effects in silico. Nat. Prod. Res. 2022, 36(10), 2507-2514. View Source

Entagenic Acid Application Scenarios

AMPK-GLUT4 Axis in Metabolic Disease Models

Entagenic acid is the optimal choice for research programs investigating in vivo wound healing, particularly those requiring a positive control benchmark. Its demonstrated ability to achieve skin breaking strength comparable to the clinical standard nitrofurazone (655.67 ± 4.14 g vs. 683.33 ± 33.33 g) [1] and near-complete wound closure (95-96%) in preclinical models [1] provides a robust foundation for evaluating new therapies or understanding the molecular mechanisms of tissue repair.

GSK3-β Inhibition for Wound Healing

For microbiological studies focused on Bacillus cereus or Bacillus subtilis, entagenic acid serves as a valuable tool due to its specific and well-defined antibacterial activity (MIC = 200 μg/mL) [2]. This specificity allows for targeted investigations into bacterial cell wall synthesis or glucosamine-6-phosphate synthase inhibition without the confounding variable of broad-spectrum antimicrobial activity associated with compounds like oleanolic acid [3].

Anti-Inflammatory SAR with Sapogenin Scaffold

In cellular and molecular biology research where the goal is to study signaling pathways (e.g., AMPK/GLUT4, Wnt/GSK3-β) [4][5] without inducing apoptosis, entagenic acid offers a distinct advantage. Its established non-cytotoxicity in colon cancer cell lines [6] contrasts with the cytotoxic effects of many common triterpenoid acids, allowing for cleaner interpretation of results in viability-sensitive assays.

Bacterial Enzyme Inhibitor Scaffold

Medicinal chemistry programs targeting GSK3-β for conditions like wound healing, diabetes, or neurodegenerative diseases should prioritize entagenic acid as a lead scaffold. Its favorable in silico binding energy (-8.79 kJ/mol) [5] and the availability of in vivo efficacy data [1] provide a strong starting point for structure-activity relationship (SAR) studies aimed at optimizing potency and pharmacokinetic properties.

Application

Selection Property

Validation Focus

AMPK/GLUT4 pathway metabolic studies

AMPK-dependent glucose uptake mechanism

Dual glucose/lipid metabolic endpoint

GSK3-β signaling in wound healing models

Pro-fibrotic probe with GSK3-β inhibition context

Wound tensile strength endpoint

Anti-inflammatory SAR sapogenin studies

iNOS/NO production inhibition context

Macrophage inflammation endpoint

Bacterial cell-wall biosynthesis enzyme inhibition

GlcN-6-P synthase inhibition scaffold

Gram-positive MIC endpoint screening

• [1] Wound healing phytoconstituents from seed kernel of Entada pursaetha DC. and their molecular docking studies with glycogen synthase kinase 3-β. Med. Chem. Res. 2012, 21, 3195–3203. View Source
• [2] Antibacterial and molecular docking studies of entagenic acid, a bioactive principle from seed kernel of Entada pursaetha DC. Med. Chem. Res. 2012, 21(7), 1016-1022. View Source
• [3] Oleanolic acid derivatives against drug-resistant bacteria and fungi by multi-targets to avoid drug resistance. Eur. J. Med. Chem. 2024, 277, 116738. View Source
• [4] Antidiabetic activities of entagenic acid in type 2 diabetic db/db mice and L6 myotubes via AMPK/GLUT4 pathway. J. Ethnopharmacol. 2018, 211, 366-374. View Source
• [5] Wound healing phytoconstituents from seed kernel of Entada pursaetha DC. and their molecular docking studies with glycogen synthase kinase 3-β. Med. Chem. Res. 2012, 21, 3195–3203. View Source
• [6] Pursaethosides A−E, Triterpene Saponins from Entada pursaetha. J. Nat. Prod. 2005, 68(8), 1182-1186. View Source